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Compound of Interest

Compound Name: 3-Thienylboronic acid

Cat. No.: B050007 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential safety protocols, operational procedures,

and disposal plans for 3-Thienylboronic acid, a common reagent in synthetic chemistry.

Adherence to these guidelines is crucial for ensuring personal safety and maintaining a secure

laboratory environment.

Chemical and Physical Properties

A summary of the key identifying and physical data for 3-Thienylboronic acid is provided

below.

Property Value

Chemical Name 3-Thienylboronic acid

Synonym(s)
(Thiophene-3-yl)boronic acid, 3-Thiopheneboric

acid

CAS Number 6165-69-1

Molecular Formula C₄H₅BO₂S

Molecular Weight 127.96 g/mol

Form Solid

Melting Point 164-169 °C
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Hazard Identification and Personal Protective Equipment (PPE)

3-Thienylboronic acid is classified with several hazards that necessitate the use of

appropriate personal protective equipment. The signal word for this chemical is "Warning".[1]

Hazard Statements:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

To mitigate these risks, the following PPE is mandatory when handling 3-Thienylboronic acid:

Protection Type Specification Standard Examples

Eye/Face Protection

Tightly fitting safety goggles or

a face shield worn over safety

glasses.[2][3][4]

EN 166 (EU) or NIOSH (US)

Skin Protection

Chemical-impermeable gloves

and a flame-resistant lab coat.

[2][3][4]

EN 374

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) if exposure limits are

exceeded or if irritation occurs.

[2][4]

NIOSH (US) or EN 149 (EU)

Footwear Closed-toe shoes.[3] -
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This section provides a step-by-step guide for the safe handling and disposal of 3-
Thienylboronic acid in a laboratory setting.

1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks. Ensure the

label is clear and legible.

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

area.[2][4][5] Keep it away from incompatible materials such as strong oxidizing agents and

strong acids.[5]

2. Handling and Use

Engineering Controls: All handling of 3-Thienylboronic acid should be conducted in a

certified chemical fume hood to ensure adequate ventilation.[2][4] An eyewash station and

safety shower should be readily accessible.[4][6]

Weighing and Transfer: To minimize dust formation, carefully weigh the solid in a tared,

sealed container.[3] When transferring, use non-sparking tools.[2]

Dissolving: When preparing solutions, slowly add the solid 3-Thienylboronic acid to the

solvent to prevent splashing.[3]

General Practices: Avoid contact with skin and eyes.[2][6] Do not eat, drink, or smoke in the

handling area.[2] Wash hands thoroughly after handling.[7]

3. Spill and Emergency Procedures

Small Spills: For small spills, vacuum or sweep up the material and place it into a suitable,

labeled container for disposal.[4][6] Avoid generating dust.[4][5]

Large Spills: In the event of a large spill, evacuate the immediate area and alert other

laboratory personnel.[3]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[4][6] Seek medical attention.[4][6]
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Skin Contact: Remove all contaminated clothing and drench the affected skin with running

water for at least 15 minutes.[3][4] If skin irritation occurs, seek medical advice.[5]

Inhalation: Move the person to fresh air.[4][6] If breathing is difficult, provide oxygen and seek

medical attention.[4][6]

Ingestion: Wash out the mouth with water.[3][6] Do not induce vomiting.[3][4] Seek

immediate medical attention.[4][7]

4. Disposal Plan

Waste Collection: All waste containing 3-Thienylboronic acid, including contaminated

materials like gloves and weighing paper, should be collected in a clearly labeled, closed

container for hazardous waste.

Final Disposal: The disposal of chemical waste must be in accordance with all applicable

local, state, and federal regulations.[5][7] Dispose of the contents and container at an

approved waste disposal facility.[5] Do not allow the product to enter drains.[8]

Safe Handling Workflow
The following diagram outlines the standard workflow for handling 3-Thienylboronic acid in a

laboratory setting.
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Safe Handling Workflow for 3-Thienylboronic Acid
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Caption: Workflow for the safe handling of 3-Thienylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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